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Compound of Interest

Compound Name: PK44 phosphate

Cat. No.: B15574209 Get Quote

Essential Safety and Handling Guide for PK44
Phosphate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling PK44 phosphate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and effective

use of this potent dipeptidyl peptidase IV (DPP-IV) inhibitor.

Compound Information
PK44 phosphate is a potent and selective DPP-IV inhibitor. Due to its biological activity,

careful handling is required to prevent unintended exposure and ensure experimental integrity.

Identifier Value

CAS Number 1017682-66-4[1][2]

Molecular Formula C₁₇H₁₆F₅N₇O•H₃PO₄[2]

Molecular Weight 527.34 g/mol [2]
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While a specific hazard classification for PK44 phosphate is not universally established, it is

prudent to handle it as a potentially hazardous compound due to its potent biological activity.

General safety data sheets for phosphate compounds recommend the following precautions.

Summary of Potential Hazards:

Exposure Route Potential Symptoms

Inhalation May cause respiratory tract irritation.

Skin Contact
May cause skin irritation. Absorption through the

skin may be harmful.[3]

Eye Contact May cause serious eye irritation or damage.[3]

Ingestion

Harmful if swallowed. May cause soreness and

redness of the mouth and throat, nausea, and

stomach pain.[3]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.[3]

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[3]
Prevents skin contact.

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection
Use in a chemical fume hood.

[3]

Minimizes inhalation of dust or

aerosols.

Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the stability of PK44 phosphate and

ensuring the safety of laboratory personnel.
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Operational Plan:

Engineering Controls: Always handle PK44 phosphate in a well-ventilated area, preferably

within a chemical fume hood to avoid dust formation and inhalation.[3]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Weighing and Aliquoting: When preparing solutions, weigh the solid compound in a fume

hood. Prepare aliquots to minimize the need for repeated handling of the bulk material.

Storage Plan:

Parameter Condition

Temperature Store at -20°C.

Container Keep in a tightly sealed, light-resistant container.

Environment
Store in a dry, well-ventilated area away from

incompatible materials.

Accidental Release and Exposure Measures
Immediate and appropriate action is necessary in the event of a spill or personnel exposure.

Spill Response Plan:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover the spill with an absorbent, inert material (e.g., vermiculite, sand).

Collect: Carefully sweep or scoop the contained material into a suitable, labeled container for

disposal. Avoid generating dust.

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
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Dispose: Dispose of all contaminated materials as hazardous waste according to local

regulations.

First Aid Procedures:

Exposure Route Immediate Action

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Disposal Plan
All waste containing PK44 phosphate must be treated as hazardous chemical waste.

Solid Waste: Collect all solid waste, including empty containers and contaminated materials,

in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing PK44 phosphate in a separate, labeled

hazardous waste container. Do not dispose of it down the drain.

Disposal Method: Arrange for the disposal of all hazardous waste through a licensed and

certified waste disposal company, in accordance with all local, state, and federal regulations.

Experimental Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for safely handling PK44
phosphate from receipt to disposal.

Workflow for Safe Handling of PK44 Phosphate
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Click to download full resolution via product page

Caption: Standard operating procedure for handling PK44 phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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